Cas no 1214356-98-5 (2-Chloro-4-(pyridin-3-yl)benzoic acid)

• Product Name: 2-Chloro-4-(pyridin-3-yl)benzoic acid
• CAS No: 1214356-98-5
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• CID: 1032724
• PubChem ID: 46317030
• Update Time: 2025-04-20

2-Chloro-4-(pyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(pyridin-3-yl)benzoic acid
• 2-chloro-4-pyridin-3-ylbenzoic acid
• 1214356-98-5
• DTXSID30673544
• 2-Chloro-4-(pyridin-3-yl)benzoicacid

• Inchi： 1S/C12H8ClNO2/c13-11-6-8(3-4-10(11)12(15)16)9-2-1-5-14-7-9/h1-7H,(H,15,16)
• InChI Key： HYCJLIBOPWEUQJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 233.0243562g/mol
• Monoisotopic Mass: 233.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines